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Compound of Interest

Compound Name: 3-Amino-4-bromopyrazole

Cat. No.: B016357 Get Quote

<An In-depth Technical Guide to 3-Amino-4-bromopyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Amino-4-bromopyrazole, a

heterocyclic compound of significant interest in medicinal chemistry and organic synthesis. We

will delve into its fundamental chemical properties, including molecular weight and formula, and

explore its applications as a versatile building block in the development of novel therapeutic

agents. This document will further detail its synthesis, reactivity, and crucial safety and handling

protocols, offering valuable insights for researchers and professionals in the field.

Core Molecular and Physical Properties
3-Amino-4-bromopyrazole, also known by its synonym 4-Bromo-1H-pyrazol-3-amine, is a

pyrazole derivative with the CAS Number 16461-94-2.[1][2][3] Its chemical structure is

characterized by a five-membered pyrazole ring substituted with an amino group at the 3-

position and a bromine atom at the 4-position.

Table 1: Key Chemical and Physical Properties of 3-Amino-4-bromopyrazole
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Property Value References

Molecular Formula C₃H₄BrN₃ [1][2][3][4]

Molecular Weight 161.99 g/mol [1][2][3][4]

Appearance
White to light gray or pale

brown crystalline powder
[1][2][5]

Melting Point 135-140 °C [1]

Purity
≥95-98% (typically analyzed by

GC or titration)
[1][2][5]

SMILES Nc1c(Br)cn[nH]1 [2][5]

InChI Key
OELYMZVJDKSMOJ-

UHFFFAOYSA-N
[2][5]

Synthesis and Reactivity: A Medicinal Chemist's
Perspective
The pyrazole nucleus is a well-established scaffold in medicinal chemistry, with numerous

approved drugs and clinical candidates featuring this heterocyclic core.[6][7] 3-Amino-4-
bromopyrazole serves as a crucial intermediate in the synthesis of a diverse range of

biologically active molecules.[1][8]

Synthetic Considerations
While specific, detailed synthetic procedures for 3-Amino-4-bromopyrazole are often

proprietary or found within patent literature, a general understanding of its synthesis can be

inferred from related reactions. A plausible synthetic route involves the diazotization of a

substituted aminophenol followed by bromination and subsequent reduction, although this

method can present challenges with waste management and product yield.[9]

Reactivity and Utility in Drug Design
The chemical reactivity of 3-Amino-4-bromopyrazole is dictated by the interplay of the amino

and bromo substituents on the pyrazole ring. The amino group can act as a nucleophile, while
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the bromine atom is susceptible to displacement or can participate in cross-coupling reactions.

This dual functionality makes it a valuable synthon for creating diverse chemical libraries for

drug screening.

The pyrazole core itself is a key pharmacophore in many kinase inhibitors.[10] The N-(1H-

pyrazol-3-yl)pyrimidin-4-amine core, for instance, is found in the aurora kinase inhibitor

tozasertib.[10] The amino group of 3-Amino-4-bromopyrazole can be readily derivatized to

introduce various side chains, allowing for the fine-tuning of a compound's binding affinity and

selectivity for a target protein.

Applications in Drug Discovery and Beyond
The unique structural features of 3-Amino-4-bromopyrazole make it a valuable building block

in several areas of research and development.

Pharmaceutical Development
This compound is a key intermediate in the synthesis of various pharmaceuticals, particularly in

the development of anti-inflammatory and anti-cancer agents.[1] The aminopyrazole scaffold is

recognized for its ability to serve as a framework for ligands that target enzymes such as p38

MAPK and various kinases, which are implicated in inflammatory and oncogenic signaling

pathways.[6]

Agrochemical Research
Beyond its applications in medicine, 3-Amino-4-bromopyrazole is also utilized in the

formulation of agrochemicals, including herbicides and fungicides.[1][11] Its structural motifs

can be incorporated into molecules designed to protect crops and improve agricultural yields.

Material Science
The compound also finds applications in material science for creating novel materials with

enhanced thermal stability and environmental resistance.[1]

Spectroscopic Characterization
A comprehensive analysis of 3-Amino-4-bromopyrazole's spectroscopic data is essential for

its unambiguous identification and quality control.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for confirming the structure of 3-Amino-4-
bromopyrazole. While specific spectral data can vary slightly depending on the solvent and

instrument, general characteristics can be described. The ¹H NMR spectrum would be

expected to show signals corresponding to the protons on the pyrazole ring and the amino

group.[12] Similarly, the ¹³C NMR spectrum would display distinct signals for the three carbon

atoms of the pyrazole ring.[13]

Infrared (IR) Spectroscopy
IR spectroscopy can be used to identify the characteristic functional groups present in the

molecule. Key vibrational frequencies would include those associated with the N-H stretching

of the amino group and the C=C and C-N bonds of the pyrazole ring.

Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions must be observed when handling 3-
Amino-4-bromopyrazole.

Hazard Identification
3-Amino-4-bromopyrazole is classified as an irritant, causing skin, eye, and respiratory

irritation. It is also harmful if swallowed. A thorough review of the Safety Data Sheet (SDS) is

mandatory before handling this compound.[14][15][16]

Personal Protective Equipment (PPE)
Appropriate PPE, including safety glasses with side-shields, chemical-resistant gloves, and a

lab coat, should be worn at all times.[14][15] Work should be conducted in a well-ventilated

area, and a NIOSH-approved respirator may be necessary for certain operations.[14]

Handling and Storage
Avoid the formation of dust and aerosols during handling.[15][16] The compound should be

stored in a tightly sealed container in a dry, well-ventilated place.[4][15]

Experimental Workflow: A Conceptual Overview
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The following diagram illustrates a conceptual workflow for the utilization of 3-Amino-4-
bromopyrazole in a drug discovery context.
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Click to download full resolution via product page

Caption: Conceptual workflow for the use of 3-Amino-4-bromopyrazole in drug discovery.

Conclusion
3-Amino-4-bromopyrazole is a valuable and versatile building block for researchers in

medicinal chemistry and related fields. Its unique combination of functional groups on a

biologically relevant pyrazole scaffold provides a powerful platform for the synthesis of novel

compounds with therapeutic potential. A thorough understanding of its chemical properties,

reactivity, and safe handling procedures is paramount for its effective and responsible use in

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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